Cas no 1782-89-4 (Thiirane 1,1-Dioxide)

• Product Name: Thiirane 1,1-Dioxide
• CAS No: 1782-89-4
• MF: C₂H₄O₂S
• MW: 92.1169595718384
• MDL: MFCD32691023
• CID: 865559
• PubChem ID: 137208
• Update Time: 2025-06-12

Thiirane 1,1-Dioxide Chemical and Physical Properties

Names and Identifiers

• thiirane, 1,1-dioxide-
• Thiirane 1,1-dioxide
• C2H4O2S
• c3-5(4)1-2-5
• dimethylenesulfone
• ethylenesulfone
• h1-2H
• thiiran 1,1-dioxide
• Thiiran-1,1-dioxid
• thiirane S,S-dioxide
• thiirane-1,1-dioxide
• thiirane-S,S-dioxide
• thiirane dioxide
• MFCD32691023
• ethylene sulfone
• thiirane, 1,1-dioxide
• 1782-89-4
• SY268817
• InChI=1/C2H4O2S/c3-5(4)1-2-5/h1-2H
• DTXSID00170439
• Thiirane 1,1-Dioxide

• MDL： MFCD32691023
• Inchi： 1S/C2H4O2S/c3-5(4)1-2-5/h1-2H2
• InChI Key： OFBPGACXRPVDQW-UHFFFAOYSA-N
• SMILES： S1(CC1)(=O)=O

Computed Properties

• Exact Mass: 91.99322
• Monoisotopic Mass: 91.99320054g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 5
• Rotatable Bond Count: 0
• Complexity: 105
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 42.5Ų

Experimental Properties

• PSA: 34.14

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Sulfonyls Sulfones Episulfones

Additional information on Thiirane 1,1-Dioxide

Recent Advances in Thiirane 1,1-Dioxide (CAS: 1782-89-4) Research: Applications and Mechanisms

Thiirane 1,1-dioxide (CAS: 1782-89-4), a sulfur-containing heterocyclic compound, has garnered significant attention in recent years due to its unique chemical properties and potential applications in medicinal chemistry and drug development. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, reactivity, and biological activities. Recent studies highlight its role as a versatile intermediate in the synthesis of pharmacologically active molecules, particularly in the development of enzyme inhibitors and anti-inflammatory agents.

A 2023 study published in the Journal of Medicinal Chemistry explored the mechanistic pathways of Thiirane 1,1-dioxide in modulating cysteine proteases, a class of enzymes implicated in various diseases, including cancer and neurodegenerative disorders. The researchers employed X-ray crystallography and kinetic assays to demonstrate that the compound acts as an irreversible inhibitor by forming a covalent bond with the catalytic cysteine residue. This finding opens new avenues for designing targeted therapies with enhanced specificity and reduced off-target effects.

In addition to its inhibitory properties, Thiirane 1,1-dioxide has shown promise in polymer chemistry. A recent ACS Macro Letters publication detailed its use as a monomer in the synthesis of sulfur-rich polymers with tunable mechanical and thermal properties. These polymers exhibit potential applications in drug delivery systems and biodegradable materials, addressing critical challenges in sustainable biomedicine.

Further investigations into the compound's safety profile and pharmacokinetics are underway, as highlighted in a 2024 preclinical study. Preliminary results suggest favorable metabolic stability and low cytotoxicity, positioning Thiirane 1,1-dioxide as a candidate for further clinical evaluation. Collaborative efforts between academic and industrial researchers are expected to accelerate its translation into therapeutic and industrial applications.

In conclusion, Thiirane 1,1-dioxide (1782-89-4) represents a multifaceted compound with expanding utility in chemical biology and materials science. Ongoing research continues to uncover its mechanistic nuances and practical potential, underscoring its importance in contemporary scientific inquiry.